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Compound of Interest

Compound Name: 4-Vinylcyclohexene

Cat. No.: B086511

A Spectroscopic Deep Dive into 4-
Vinylcyclohexene

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive
Technical Guide to the Spectroscopic Profile of 4-Vinylcyclohexene.

This whitepaper provides an in-depth analysis of the nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data for the organic compound 4-
Vinylcyclohexene. Detailed experimental protocols and a visual representation of the
molecule's structural elucidation through spectroscopy are included to support research and
development activities.

Executive Summary

4-Vinylcyclohexene (4-VCH) is a cyclic olefin of significant interest in chemical synthesis and
as a precursor to various polymers and specialty chemicals. A thorough understanding of its
spectroscopic characteristics is paramount for its identification, quantification, and the analysis
of reaction kinetics and metabolite formation. This document compiles and interprets the
essential spectroscopic data for 4-VCH, presenting it in a clear and accessible format for
laboratory professionals.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the carbon-hydrogen framework of 4-
Vinylcyclohexene.

'H NMR Spectroscopy

The proton NMR spectrum of 4-Vinylcyclohexene exhibits distinct signals corresponding to
the vinylic and aliphatic protons in the molecule.

Table 1: *H NMR Spectroscopic Data for 4-Vinylcyclohexene

Chemical Shift (8) ppm Multiplicity Assighment

5 68 " H-1, H-2 (Cyclohexene C=C-
H)

5.45 m H-7 (-CH=CH)

4.95 m H-8, H-8' (=CHz)

2.07 m H-3, H-6 (Allylic CH2)

1.75 m H-5 (Allylic CH2)

1.25 m H-4 (Tertiary CH)

3C NMR Spectroscopy

The carbon-13 NMR spectrum provides a count of the unique carbon environments within the
4-Vinylcyclohexene molecule.[1][2]

Table 2: 13C NMR Spectroscopic Data for 4-Vinylcyclohexene[1][2]
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Chemical Shift (8) ppm Assighment

143.81 C-7 (-CH=CH2)

126.93 C-1 or C-2 (Cyclohexene C=C)
126.13 C-1 or C-2 (Cyclohexene C=C)
112.38 C-8 (=CH2)

37.68 C-4 (Tertiary CH)

31.12 C-3 or C-6 (Allylic CH2)

28.51 C-3 or C-6 (Allylic CH2)

24.94 C-5 (Aliphatic CHz)

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in 4-

Vinylcyclohexene, particularly the carbon-carbon double bonds.

Table 3: Infrared (IR) Absorption Data for 4-Vinylcyclohexene

Wavenumber (cm—?) Vibrational Mode Functional Group

3080 C-H Stretch Vinylic C-H

3015 C-H Stretch Vinylic C-H (Cyclohexene)
2920 C-H Stretch Aliphatic C-H

2840 C-H Stretch Aliphatic C-H

1645 C=C Stretch Vinylic C=C

1655 C=C Stretch Cyclohexene C=C

990, 910 C-H Bend Vinylic C-H (out-of-plane)

660 C-H Bend Cyclohexene C-H (out-of-

plane)
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Mass Spectrometry (MS)

Mass spectrometry of 4-Vinylcyclohexene provides information on its molecular weight and
fragmentation pattern, which is crucial for its identification in complex mixtures. The electron
ionization (EI) mass spectrum is characterized by a molecular ion peak and several key
fragment ions.

Table 4: Mass Spectrometry Data for 4-Vinylcyclohexene

m/z Relative Intensity (%) Proposed Fragment

108 25 [CsH12]* (Molecular lon)

93 15 [C7Hs]*

79 95 [CeH7]*

80 30 [CeHs]*

54 100 [CaHeé]* (Butadiene radical
cation)

39 40 [CsHs]*

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented.

NMR Spectroscopy

e Instrument: Varian A-60 or equivalent NMR spectrometer.[1]
» Solvent: Deuterated chloroform (CDCIs).[1][2]
+ Reference: Tetramethylsilane (TMS) at O ppm.

o Sample Concentration: Approximately 5-10 mg of 4-Vinylcyclohexene in 0.5 mL of solvent.

IR Spectroscopy
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 Instrument: Perkin-Elmer 621 Grating IR Spectrophotometer or equivalent FTIR
spectrometer.

e Sample Preparation: A thin film of neat liquid 4-Vinylcyclohexene between two potassium
bromide (KBr) or sodium chloride (NacCl) plates.

e Technique: Transmission.

Mass Spectrometry

e Instrument: A gas chromatograph coupled to a mass spectrometer (GC-MS).
« lonization Method: Electron lonization (El) at 70 eV.

e Analysis Mode: Full scan to detect all fragment ions.

Spectroscopic Data Relationship Diagram

The following diagram illustrates the relationship between the different spectroscopic
techniques and the structural information they provide for 4-Vinylcyclohexene.
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Spectroscopic Analysis of 4-Vinylcyclohexene

4-Vinylcyclohexene Structure
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Caption: Relationship between spectroscopic methods and the structural data obtained for 4-

Vinylcyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Vinylcyclohexene spectroscopic data (NMR, IR, Mass
Spec)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086511#4-vinylcyclohexene-spectroscopic-data-nmr-
ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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